Cas no 1797330-15-4 (6-[4-(4-ethoxybenzenesulfonyl)piperazin-1-yl]-N,N-dimethylpyridazin-4-amine)

• Product Name: 6-[4-(4-ethoxybenzenesulfonyl)piperazin-1-yl]-N,N-dimethylpyridazin-4-amine
• CAS No: 1797330-15-4
• MF: C₁₈H₂₅N₅O₃S
• MW: 391.487802267075
• CID: 5373041
• Update Time: 2025-10-30

6-[4-(4-ethoxybenzenesulfonyl)piperazin-1-yl]-N,N-dimethylpyridazin-4-amine Chemical and Physical Properties

Names and Identifiers

• 6-[4-(4-ethoxyphenyl)sulfonylpiperazin-1-yl]-N,N-dimethylpyridazin-4-amine
• 6-[4-(4-ethoxybenzenesulfonyl)piperazin-1-yl]-N,N-dimethylpyridazin-4-amine

• Inchi： 1S/C18H25N5O3S/c1-4-26-16-5-7-17(8-6-16)27(24,25)23-11-9-22(10-12-23)18-13-15(21(2)3)14-19-20-18/h5-8,13-14H,4,9-12H2,1-3H3
• InChI Key： VWNGLMMVRATRTR-UHFFFAOYSA-N
• SMILES： C1=NN=C(N2CCN(S(C3=CC=C(OCC)C=C3)(=O)=O)CC2)C=C1N(C)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 6-[4-(4-ethoxybenzenesulfonyl)piperazin-1-yl]-N,N-dimethylpyridazin-4-amine

Comprehensive Analysis of 6-[4-(4-ethoxybenzenesulfonyl)piperazin-1-yl]-N,N-dimethylpyridazin-4-amine (CAS No. 1797330-15-4)

The compound 6-[4-(4-ethoxybenzenesulfonyl)piperazin-1-yl]-N,N-dimethylpyridazin-4-amine (CAS No. 1797330-15-4) is a highly specialized small molecule with significant potential in pharmaceutical research and drug discovery. Its unique structure, featuring a pyridazine core and a piperazine sulfonyl moiety, makes it a subject of interest for scientists exploring kinase inhibitors and GPCR modulators. This article delves into its properties, applications, and relevance in modern biomedical research.

In recent years, the demand for novel therapeutic agents has surged, driven by the need to address drug-resistant diseases and chronic conditions. Researchers are increasingly focusing on targeted therapies, and compounds like 6-[4-(4-ethoxybenzenesulfonyl)piperazin-1-yl]-N,N-dimethylpyridazin-4-amine are at the forefront of this movement. Its molecular weight and lipophilicity suggest favorable ADME properties, a critical factor in preclinical development.

The synthetic pathway for this compound involves multi-step organic reactions, including sulfonylation and amination, which are well-documented in medicinal chemistry literature. Its CAS number (1797330-15-4) serves as a unique identifier, facilitating patent searches and regulatory compliance. Laboratories specializing in high-throughput screening often include this molecule in their libraries due to its structural diversity and potential bioactivity.

One of the most searched questions in AI-driven drug discovery platforms is: "What are the potential target proteins for pyridazine derivatives?" This compound's piperazine sulfonyl group is known to interact with enzyme active sites, particularly those involved in signal transduction. Such interactions are pivotal in designing next-generation therapeutics for oncology and neurological disorders.

From an SEO perspective, keywords like "piperazine-based drugs", "sulfonamide pharmacology", and "pyridazine scaffold" are highly relevant. These terms align with trending topics in academic publications and industry reports. Additionally, the compound's IUPAC name and CAS registry are frequently queried in chemical databases, underscoring its importance in research workflows.

In conclusion, 6-[4-(4-ethoxybenzenesulfonyl)piperazin-1-yl]-N,N-dimethylpyridazin-4-amine represents a promising candidate for lead optimization in drug development. Its chemical stability, synthetic accessibility, and biological relevance make it a valuable asset for pharmaceutical innovators. As the scientific community continues to explore its potential, this compound is likely to feature prominently in peer-reviewed studies and clinical trials.